Cas no 7431-83-6 (Quercetin 3-gentiobioside)

• Product Name: Quercetin 3-gentiobioside
• CAS No: 7431-83-6
• MF: C₂₇H₃₀O₁₇
• MW: 626.516910076141
• MDL: MFCD29904548
• CID: 979179
• PubChem ID: 130476752
• Update Time: 2025-05-23

Quercetin 3-gentiobioside Chemical and Physical Properties

Names and Identifiers

• Quercetin 3-gentiobioside
• Quercetin-3-gentiobioside
• quercetin 3-O-gentobioside
• quercetin 3-O-β-D-glucopyranosyl-(1→6)-β-D-glucopyranoside
• .quercetin 3-O-
• 3,3′,4′,5,7-Pentahydroxyflavone 3-gentiobioside
• 3,3',4',5,7-Pentahydroxyflavone 3-gentiobioside
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan
• quercetin 3-beta-gentiobioside
• beta-D-glucosyl-(1->6)-beta-D-glucoside
• quercetin beta-D-glucopyranosyl-(1->6)-beta-D-glucopyranoside
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl 6-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl beta-D-glucosyl-(1->6)-beta-D-glucoside
• 2-(3,4-dihydroxyp
• Quercetin 3-glucosyl-(1->6)-galactoside
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-3-yl beta-D-glucopyranosyl-(1->6)-beta-D-glucopyranoside
• Quercetin 3-galactosyl-(1->6)-glucoside
• CHEMBL1097317
• Quercetin 3-O-diglucoside
• HY-N4089
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-({[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}methyl)oxan-2-yl]oxy}-4H-chromen-4-one
• Quercetin 3-O-gentiobioside
• CHEBI:136778
• AKOS032946005
• 7431-83-6
• DTXSID701310649
• MS-30825
• CS-0032092
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
• GLXC-14772
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-({[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}methyl)oxan-2-yl]oxy}chromen-4-one
• DA-57300

• MDL： MFCD29904548
• Inchi： 1S/C27H30O17/c28-6-14-17(33)20(36)22(38)26(42-14)40-7-15-18(34)21(37)23(39)27(43-15)44-25-19(35)16-12(32)4-9(29)5-13(16)41-24(25)8-1-2-10(30)11(31)3-8/h1-5,14-15,17-18,20-23,26-34,36-39H,6-7H2/t14-,15-,17-,18-,20+,21+,22-,23-,26-,27+/m1/s1
• InChI Key： FDRQPMVGJOQVTL-DEFKTLOSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)O)O)O)O)=O

Computed Properties

• Exact Mass: 626.14800
• Monoisotopic Mass: 626.14829948 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 286
• Molecular Weight: 626.5
• XLogP3: -1.8

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 205-207 ºC (chloroform )
• Boiling Point: 1033.2±65.0℃ at 760 mmHg
• Flash Point: 340.6±27.8 °C
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• PSA: 289.66000
• LogP: -2.71470
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Quercetin 3-gentiobioside Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides
• Flavonoids

Additional information on Quercetin 3-gentiobioside

Quercetin 3-gentiobioside (CAS No. 7431-83-6): A Comprehensive Overview of Its Properties and Applications

Quercetin 3-gentiobioside, identified by its CAS number 7431-83-6, is a naturally occurring flavonoid glycoside that has garnered significant attention in recent years due to its potential health benefits. This compound, a derivative of the well-known flavonoid quercetin, is characterized by the attachment of a gentiobiose moiety to the quercetin backbone. The unique structure of Quercetin 3-gentiobioside contributes to its distinct biological activities, making it a subject of interest in both scientific research and consumer health products.

In the context of modern health trends, Quercetin 3-gentiobioside is often associated with antioxidant properties, anti-inflammatory effects, and potential immune system support. These attributes align with the growing consumer demand for natural compounds that promote wellness and longevity. Searches for terms like "quercetin benefits," "natural anti-inflammatory compounds," and "flavonoids for immune health" frequently highlight the relevance of this compound in today's health-conscious market.

The molecular structure of Quercetin 3-gentiobioside includes a quercetin aglycone linked to a gentiobiose disaccharide, which influences its solubility, bioavailability, and metabolic fate in the human body. This structural feature is critical for its functional properties, as it modulates the compound's interaction with cellular receptors and enzymes. Researchers have explored its potential in various applications, including nutraceuticals, functional foods, and even cosmeceuticals, where its antioxidant capacity can help combat oxidative stress-induced skin aging.

One of the most frequently asked questions about Quercetin 3-gentiobioside revolves around its comparison to other quercetin derivatives, such as quercetin-3-rutinoside (rutin) or quercetin glucosides. While all these compounds share a common quercetin backbone, the specific sugar attachment in Quercetin 3-gentiobioside may confer unique pharmacokinetic and pharmacodynamic profiles. Studies suggest that the gentiobiose moiety could enhance stability or alter absorption pathways, though further clinical research is needed to fully elucidate these differences.

From a sourcing perspective, Quercetin 3-gentiobioside is typically extracted from plant materials, with certain fruits, vegetables, and herbs serving as rich natural sources. This aligns with the increasing consumer preference for plant-based bioactive compounds and sustainable sourcing practices. The compound's presence in traditional medicinal plants has also sparked interest in its potential role in herbal medicine formulations, particularly in cultures with long histories of using flavonoid-rich botanicals.

In the realm of scientific research, Quercetin 3-gentiobioside has been investigated for its potential to modulate various cellular signaling pathways. Preliminary studies have examined its effects on inflammatory markers, oxidative stress parameters, and even gene expression patterns related to cellular health. These investigations contribute to the growing body of evidence supporting the inclusion of flavonoid glycosides in health-promoting formulations.

The stability and formulation considerations for Quercetin 3-gentiobioside represent another area of practical importance. Formulators often seek information about its solubility characteristics, pH stability, and compatibility with other ingredients. These technical aspects are crucial for developing effective delivery systems that maximize the compound's bioavailability and functional performance in finished products.

As regulatory landscapes evolve, the status of Quercetin 3-gentiobioside in various markets continues to be monitored. Its classification as a dietary ingredient or cosmetic component depends on regional regulations and intended use claims. This regulatory dimension adds complexity to product development but also ensures consumer safety and product quality standards are maintained.

Looking ahead, the research trajectory for Quercetin 3-gentiobioside appears promising, with potential investigations into its synergistic effects with other phytochemicals, personalized nutrition applications, and even delivery system innovations. As consumer awareness of flavonoid benefits grows and scientific understanding deepens, this compound is poised to remain relevant in the expanding market for science-backed natural health ingredients.